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Compound of Interest

Compound Name: L-Threoninol

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Threoninol, with the CAS number 3228-51-1, is a chiral amino alcohol derived from the
essential amino acid L-threonine. Its unique structure, featuring both hydroxyl and amino
functional groups, makes it a valuable and versatile building block in synthetic organic
chemistry. This technical guide provides an in-depth overview of L-Threoninol, covering its
chemical and physical properties, detailed experimental protocols for its synthesis and analysis,
and its applications in research and drug development.

Chemical and Physical Properties

L-Threoninol is a white, crystalline solid that is soluble in water.[1][2] Its properties are
summarized in the tables below for easy reference and comparison.

Table 1: General Properties of L-Threoninol
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Property Value Reference(s)
CAS Number 3228-51-1 [3]
(2R,3R)-2-aminobutane-1,3-
IUPAC Name diol [4]
io

(2R,3R)-2-Amino-1,3-
Synonyms ) [5]
butanediol, L-Thr-ol

White solid, powder, or crystal
Appearance
chunks

ble 2: Physicochemical ies of LTI inol

Property Value Reference(s)
Molecular Formula C4H11NO2 [3]

Molecular Weight 105.14 g/mol [3]

Melting Point 49-54 °C

Boiling Point 120 °C (predicted)

Density 1.118 + 0.06 g/cm3 (predicted)

Solubility Soluble in water [1]

Optical Activity [0]20/D -4.2° (c=1% in H20)

Table 3: Chemical S | Identifi

Identifier Value Reference(s)

SMILES C--INVALID-LINK--N">C@HO

1S/C4H11INO2/c1-3(7)4(5)2-
InChl 6/h3-4,6-
7H,2,5H2,1H3/t3-,4-/m1/s1

MUVQIIBPDFTEKM-

InChl Ke
Y QWWZWVQMSA-N
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Experimental Protocols
Synthesis of L-Threoninol from L-Threonine Ethyl Ester

A common method for the synthesis of L-Threoninol is the reduction of an L-threonine ester
using a reducing agent such as lithium aluminum hydride (LAH).[6]

Materials:

¢ L-threonine ethyl ester

Lithium aluminum hydride (LAH)

Tetrahydrofuran (THF), anhydrous

0.1N Hydrochloric acid (HCI)

Methanol

Ethyl acetate

Silica gel for thin-layer chromatography (TLC)
Procedure:

e Suspend lithium aluminum hydride (3.56 g, 94 mmol) in 200 mL of anhydrous THF in a
round-bottom flask equipped with a reflux condenser and a dropping funnel, under an inert
atmosphere.

» Dissolve L-threonine ethyl ester (3.45 g, 23 mmol) in 50 mL of anhydrous THF.

e Add the L-threonine ethyl ester solution dropwise to the LAH suspension over a period of 1.5
hours.

 After the addition is complete, reflux the reaction mixture for 3 hours.
o Cool the reaction mixture in an ice bath.

o Carefully quench the excess LAH by the slow, dropwise addition of 0.1N HCI.
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* Remove the resulting lithium salts by filtration.
o Concentrate the filtrate by vacuum rotary evaporation to yield L-Threoninol.

Purification: The crude product can be purified by column chromatography on silica gel using a
mixture of methanol and ethyl acetate as the eluent. The progress of the purification can be
monitored by TLC (Rf 0.10 in 60:40 methanol/ethyl acetate).[6]

Expected Yield: 97%][6]

L-Threonine Ethyl Ester in THF

Filtration }—»

Vacuum Rotary Evaporation L-Threoninol

Reduction Reaction Quenching
(Reflux, 3h) (0.1N HClI) >

Lithium Aluminum Hydride (LAH)
in THF

Click to download full resolution via product page

Caption: Synthesis workflow for L-Threoninol.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

« 1H NMR (300 MHz, CDCls): & 3.51 (dg, J=6.9, 5.9Hz, 1H), 3.35 (AB of ABX, J=6.4, 5.2 Hz,
1H), 3.20 (AB of ABX, J=6.4, 5.2Hz, 1H), 2.36 (m, 1H), 1.00 (d, J=6.9Hz, 3H).[6]

« 13C NMR (75 MHz, CDCl3): & 66.7, 63.6, 58.3, 20.3.[6]

High-Performance Liquid Chromatography (HPLC): Chiral HPLC methods are crucial for
determining the enantiomeric purity of L-Threoninol. A two-step HPLC system involving pre-
column derivatization with a fluorescent agent like 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-
F) followed by separation on a combination of a reversed-phase and a chiral column can be
employed to separate and quantify the stereocisomers of threonine and, by extension,
threoninol.[7]
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Gas Chromatography (GC): Capillary gas chromatography on a chiral stationary phase, such
as Chirasil-Val, can be used for the separation of threonine stereocisomers after derivatization.
This method is effective for determining the optical purity of the sample.[8]

Applications in Research and Drug Development

L-Threoninol is a valuable chiral building block in the synthesis of pharmaceuticals and
agrochemicals.[5] Its stereogenic centers are crucial for producing enantiomerically pure
compounds, which is a critical aspect of modern drug development.[5][9]

Chiral Auxiliary: L-Threoninol and its derivatives can be used as chiral auxiliaries to control the
stereochemical outcome of chemical reactions.[10] This is particularly important in asymmetric
synthesis, where the goal is to produce a single enantiomer of a target molecule.

Peptide Synthesis: As an amino alcohol, L-Threoninol is utilized in peptide synthesis,
particularly for creating modified peptides with altered backbones. This can lead to peptides
with enhanced stability, bioavailability, or novel biological activities.

Nucleic Acid Research: L-Threoninol has been investigated for its role as a nucleic acid
analogue. It can form stable duplex structures, making it a candidate for applications in gene
therapy and molecular diagnostics.[1]

Biological Significance and Signaling Pathways

While L-Threoninol itself has not been extensively studied for its direct role in signaling
pathways, its precursor, L-threonine, is known to play a significant role in cellular regulation. L-
threonine can stimulate the proliferation of embryonic stem cells through the PI3K/Akt, MAPKSs,
and mTORCL1 signaling pathways.[11] These pathways are central to cell growth, survival, and
metabolism. Given the structural similarity, the biological activities of L-Threoninol may be
related to those of L-threonine, although further research is needed to establish a direct link.
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Caption: L-Threonine signaling pathway.
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Conclusion

L-Threoninol is a chiral molecule with significant potential in various scientific and industrial
fields. Its well-defined stereochemistry makes it an invaluable tool in the synthesis of complex,
enantiomerically pure molecules for pharmaceutical and agrochemical applications. While its
direct biological roles are still under investigation, its relationship to L-threonine suggests
potential involvement in crucial cellular processes. The experimental protocols and data
presented in this guide provide a solid foundation for researchers and drug development
professionals to utilize L-Threoninol in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554944+#|-threoninol-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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